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Introduction
Bis(trimethylsilyl)peroxide (BTSP) serves as a versatile and anhydrous source of hydrogen

peroxide, offering unique advantages in organic synthesis, particularly in oxidation reactions

sensitive to aqueous conditions. The activation of BTSP by Lewis acids provides a powerful

and tunable catalytic system for a variety of transformations, including the Baeyer-Villiger

oxidation of ketones to esters and lactones, and the epoxidation of olefins. This document

provides detailed application notes, experimental protocols, and comparative data for the

catalytic activation of BTSP with various Lewis acids in these key synthetic transformations.

Core Applications
The combination of BTSP and a Lewis acid catalyst is particularly effective for two major

classes of oxidation reactions:

Baeyer-Villiger Oxidation: The insertion of an oxygen atom adjacent to a carbonyl group,

converting ketones to esters and cyclic ketones to lactones.[1] Lewis acid catalysis facilitates

this transformation under mild conditions.

Olefin Epoxidation: The oxidation of a carbon-carbon double bond to form an epoxide. This

method provides an alternative to traditional epoxidizing agents, often with high selectivity
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and under anhydrous conditions.

Data Presentation: Comparative Performance of
Lewis Acids
The choice of Lewis acid catalyst significantly influences the efficiency and selectivity of BTSP-

mediated oxidations. The following tables summarize quantitative data for the Baeyer-Villiger

oxidation of cyclohexanone and the epoxidation of representative olefins, allowing for a

comparison of different catalytic systems.

Table 1: Baeyer-Villiger Oxidation of Cyclohexanone to
ε-Caprolactone
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Catalyst Oxidant
Catalyst
Loading
(mol%)

Solvent Time (h)
Convers
ion (%)

Yield
(%)

Referen
ce

[Pt(dppd)

(μ-

OH)]₂(BF

₄)₂

H₂O₂ 0.5
[bmim]BF

₄
5 - 5 [2][3]

[Pt(dppd)

(μ-

OH)]₂(BF

₄)₂

H₂O₂ 0.75
[bmim]BF

₄
5 - 5 [2][3]

[Pt(dppd)

(μ-

OH)]₂(BF

₄)₂

H₂O₂ 0.5
[bmim]O

Tf
3 - 4 [2][3]

[Pt(dppd)

(μ-

OH)]₂(BF

₄)₂

H₂O₂ 0.75
[bmim]O

Tf
3 - 4 [2][3]

[BMIM]B

F₄@Co/

HY

H₂O₂ -
Solvent-

free
6 54.88

86.36

(selectivit

y)

[4]

InOx/TU

D-1

O₂/Benza

ldehyde
-

Dichloroe

thane
- 100

100

(selectivit

y)

[5]

Ni-Co-

HMS-X

O₂/Benza

ldehyde
- - - >99

>99

(selectivit

y)

[5]

Note: While BTSP is the focus, data using H₂O₂ is included as it is the active oxidant generated

from BTSP. The use of ionic liquids ([bmim]BF₄, [bmim]OTf) can also play a catalytic role.[1]
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Table 2: Epoxidation of Olefins with BTSP and Lewis
Acids

Olefin Catalyst
Catalyst
Loading
(mol%)

Solvent Time (h)
Convers
ion (%)

Yield
(%)

Referen
ce

Styrene
CoNPs@

MgO
1.07

Acetonitri

le
12 >99 95 [6][7]

(E)-

Stilbene

CoNPs@

MgO
1.07

Acetonitri

le
12 >99 96 [6][7]

Cyclohex

ene

CoNPs@

MgO
1.07

Acetonitri

le
12 86 90 [6][7]

Triphenyl

ethylene

Iron(III)

salen

complex

-
Acetonitri

le
5 73 - [8]

Triphenyl

ethylene

Fluorous

iron(III)

salen

complex

-
Acetonitri

le
5 >99 95 [8]

Experimental Protocols
Protocol 1: Baeyer-Villiger Oxidation of Cyclohexanone
using a Pt(II) Catalyst
This protocol is adapted from a procedure using H₂O₂ as the oxidant, which can be generated

in situ from BTSP.

Materials:

Cyclohexanone

Bis(trimethylsilyl)peroxide (BTSP)

[Pt(dppd)(μ-OH)]₂(BF₄)₂ (dppd = diphenylphosphinopropane)
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1-Butyl-3-methylimidazolium tetrafluoroborate ([bmim]BF₄)

Ethyl acetate

Anhydrous sodium sulfate

Standard glassware for organic synthesis

Procedure:

To a solution of cyclohexanone (e.g., 3 M) in [bmim]BF₄, add the Pt(II) catalyst (0.5 mol%).

Slowly add bis(trimethylsilyl)peroxide (1.5 M equivalent) to the stirred solution at room

temperature. The BTSP will react with trace water to generate H₂O₂ in situ.

Monitor the reaction progress by TLC or GC analysis.

Upon completion, extract the product from the ionic liquid phase with ethyl acetate.

Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to afford the crude ε-caprolactone.

Purify the product by flash column chromatography if necessary.

Protocol 2: Epoxidation of Styrene using Cobalt
Nanoparticles
Materials:

Styrene

Bis(trimethylsilyl)peroxide (BTSP)

Cobalt nanoparticles supported on MgO (CoNPs@MgO)

Acetonitrile

Standard glassware for organic synthesis, including a reflux condenser
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Procedure:

In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend

the CoNPs@MgO catalyst (1.07 mol % Co) in acetonitrile.

Add styrene to the suspension.

Slowly add bis(trimethylsilyl)peroxide to the reaction mixture.

Heat the mixture to reflux (approximately 82 °C) and stir vigorously.

Monitor the reaction by TLC or GC until the starting material is consumed (typically 12

hours).

Cool the reaction mixture to room temperature and centrifuge to separate the catalyst.

Decant the supernatant and concentrate under reduced pressure to obtain the crude styrene

oxide.

Purify by flash column chromatography if necessary.

Signaling Pathways and Experimental Workflows
Lewis Acid Activation of BTSP
The catalytic cycle begins with the coordination of the Lewis acid to one of the peroxide

oxygens of BTSP. This polarization of the O-O bond enhances the electrophilicity of the

peroxide, making it a more potent oxygen transfer agent.

Bis(trimethylsilyl)peroxide (BTSP)

[BTSP-LA] Activated Complex

+ LA

Lewis Acid (LA)

Oxidized Product

Hexamethyldisiloxane

Regenerated LA

Catalyst Turnover

Substrate (Ketone or Olefin) Oxygen Transfer
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Click to download full resolution via product page

Caption: General mechanism of Lewis acid activation of BTSP.

Baeyer-Villiger Oxidation Workflow
The experimental workflow for a typical Baeyer-Villiger oxidation using BTSP and a Lewis acid

involves straightforward reaction setup, monitoring, and product isolation.
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Start

Reaction Setup:
- Dissolve ketone in solvent

- Add Lewis acid catalyst

Slow addition of BTSP

Stir at specified temperature

Monitor reaction by TLC/GC

Aqueous workup and extraction

Reaction complete

Drying and solvent removal

Purification (e.g., chromatography)

Isolated Product

Click to download full resolution via product page

Caption: Experimental workflow for Baeyer-Villiger oxidation.
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Olefin Epoxidation Signaling Pathway
In olefin epoxidation, the activated BTSP-Lewis acid complex delivers an oxygen atom to the

double bond of the olefin, forming the three-membered epoxide ring.

Olefin C=C

Transition State

Activated BTSP-LA Complex TMSO-O(LA)-TMSO

Epoxide C-O-COxygen atom transfer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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